Cas no 1261231-90-6 (Tert-Butyl 4-(((2-chlorothiazol-5-yl)methyl)(methyl)amino)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(((2-chlorothiazol-5-yl)methyl)(methyl)amino)piperidine-1-carboxylate
• CAS No: 1261231-90-6
• MF: C₁₅H₂₄ClN₃O₂S
• MW: 345.887961387634
• CID: 2162611
• Update Time: 2025-05-19

Tert-Butyl 4-(((2-chlorothiazol-5-yl)methyl)(methyl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Chloro-thiazol-5-ylmethyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-(((2-chlorothiazol-5-yl)methyl)(methyl)amino)piperidine-1-carboxylate
• SBB075268
• tert-butyl 4-{[(2-chloro(1,3-thiazol-5-yl))methyl]methylamino}piperidinecarbox ylate
• 4-[(2-Chlorothiazol-5-ylmethyl)methylamino]piperidine-1-carboxylic acid tert-butyl ester
• Tert-Butyl 4-(((2-chlorothiazol-5-yl)methyl)(methyl)amino)piperidine-1-carboxylate

• Inchi： 1S/C15H24ClN3O2S/c1-15(2,3)21-14(20)19-7-5-11(6-8-19)18(4)10-12-9-17-13(16)22-12/h9,11H,5-8,10H2,1-4H3
• InChI Key： HANFBQCQJWYLAX-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CN(C)C2CCN(C(=O)OC(C)(C)C)CC2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 384
• Topological Polar Surface Area: 73.9

Additional information on Tert-Butyl 4-(((2-chlorothiazol-5-yl)methyl)(methyl)amino)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-(((2-chlorothiazol-5-yl)methyl)(methyl)amino)piperidine-1-carboxylate (CAS No. 1261231-90-6)

Tert-Butyl 4-(((2-chlorothiazol-5-yl)methyl)(methyl)amino)piperidine-1-carboxylate, identified by its CAS number 1261231-90-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its pharmacological properties.

The molecular structure of Tert-Butyl 4-(((2-chlorothiazol-5-yl)methyl)(methyl)amino)piperidine-1-carboxylate is characterized by its complex arrangement of functional groups, including a piperidine ring, a thiazole moiety, and various substituents that contribute to its unique chemical and biological profile. The presence of a chlorothiazole group and multiple amine functionalities makes this compound an intriguing candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound Tert-Butyl 4-(((2-chlorothiazol-5-yl)methyl)(methyl)amino)piperidine-1-carboxylate has been studied for its potential role in modulating various cellular processes, including neurotransmitter receptor interactions and enzyme inhibition. These properties make it a promising candidate for the development of new medications aimed at treating neurological disorders and other conditions.

One of the key aspects of this compound is its ability to interact with biological targets in a highly specific manner. The combination of the piperidine ring and the chlorothiazole group provides a unique scaffold that can be fine-tuned to enhance binding affinity and selectivity. This has led to numerous studies exploring its potential as an intermediate in the synthesis of more complex pharmacophores.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging these tools, scientists have been able to identify the most promising derivatives of Tert-Butyl 4-(((2-chlorothiazol-5-yl)methyl)(methyl)amino)piperidine-1-carboxylate for further experimental validation. These studies have highlighted the compound's potential as a lead molecule in the development of new drugs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of various functional groups while maintaining structural integrity is a challenging but rewarding process. Researchers have developed innovative synthetic strategies that have improved yield and purity, making it more feasible to conduct large-scale studies.

In addition to its pharmacological potential, Tert-Butyl 4-(((2-chlorothiazol-5-yl)methyl)(methyl)amino)piperidine-1-carboxylate has also been explored for its chemical versatility. Its unique structure allows it to serve as a building block for more complex molecules, enabling the creation of novel compounds with tailored properties. This has opened up new avenues for research in medicinal chemistry and drug design.

The use of this compound in preclinical studies has provided valuable insights into its biological effects. Initial findings suggest that it may have significant therapeutic potential, particularly in the treatment of diseases associated with abnormal neural activity. These results have prompted further investigation into its mechanisms of action and potential side effects.

As research continues to evolve, the applications of Tert-butyl 4 (((2-chlorothiazol 5 yl)methyl)(methyl)amino)piperidine 1 carboxylate are likely to expand. New synthetic methods and computational tools will continue to enhance our understanding of this compound's properties and its role in drug development. The ongoing studies underscore the importance of investing in basic research and exploring new chemical entities like this one.

The future prospects for this compound are promising, with numerous possibilities for further optimization and application. As scientists delve deeper into its properties, we can expect to see more innovative uses emerge from this versatile molecule. The journey from laboratory discovery to clinical application is long but holds great promise for advancing healthcare solutions.